![molecular formula C3H7Cl2N B1524564 2-Chloroprop-2-en-1-amine hydrochloride CAS No. 100516-95-8](/img/structure/B1524564.png)
2-Chloroprop-2-en-1-amine hydrochloride
Overview
Description
2-Chloroprop-2-en-1-amine hydrochloride is a chemical compound with the molecular formula C3H7Cl2N . It has a molecular weight of 128.00 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code: 1S/C3H6ClN.ClH/c1-3(4)2-5;/h1-2,5H2;1H . This indicates that the molecule consists of a 2-chloroprop-2-en-1-amine group and a hydrochloride group .Physical And Chemical Properties Analysis
This compound is a powder that is stored in an inert atmosphere at room temperature . The boiling point is not specified . The melting point is between 212-213 degrees Celsius .Scientific Research Applications
Allylic Amine Synthesis
The hydrozirconation of alkynes with zirconocene hydrochloride, followed by transmetalation to dimethylzinc, allows for the creation of reactive alkenyl organometallic reagents. These reagents, upon addition to imines, lead to allylic amine building blocks. This process is crucial for the synthesis of allylic amine and C-cyclopropylalkylamine structures, offering high yields and excellent diastereoselectivities. Such methodologies are pivotal for constructing complex molecular frameworks in organic chemistry (Wipf, Kendall, & Stephenson, 2003).
Construction of Substituted 2-Aminophenols
A one-pot, three-component reaction involving alkyl 1-chlorocyclopropanecarboxylate, alkyne diester, and amine has been developed, leading to the formation of substituted 2-aminophenols. The process involves a formal [3 + 3] cycloaddition between an enamine and a cyclopropene intermediate formed in situ. This technique is significant for the synthesis of substituted 2-aminophenols, which are essential intermediates in pharmaceutical and material science (Yang et al., 2018).
Amination of Azoles
Chloroamine serves as an efficient amination reagent for the heteroaromatic C-H bond of azole under copper catalysis, even at room temperature. This catalysis enables the rapid and concise construction of aminoazoles, which are of great interest in biological and medicinal chemistry. The ability to aminate azoles at room temperature offers a versatile method for synthesizing compounds of pharmacological interest (Kawano, Hirano, Satoh, & Miura, 2010).
Synthesis of Block Copolymers
Primary amine hydrochlorides promote a well-controlled ring-opening polymerization of Z-L-lysine-N-carboxyanhydride. This process results in the synthesis of polystyrene-poly(Z-L-lysine) block copolymers with a very narrow molecular weight distribution. The controlled polymerization mediated by primary amine hydrochlorides is essential for material science, especially in creating block copolymers with specific properties (Dimitrov & Schlaad, 2003).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful . The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
2-chloroprop-2-en-1-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6ClN.ClH/c1-3(4)2-5;/h1-2,5H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYOQGOHJIWTLRJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C(CN)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30712407 | |
Record name | 2-Chloroprop-2-en-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30712407 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
100516-95-8 | |
Record name | 2-Chloroprop-2-en-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30712407 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloroprop-2-en-1-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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